Cas no 57899-96-4 (Acetyl-alpha-MSH (11-13) hydrochloride salt)

Acetyl-alpha-MSH (11-13) hydrochloride salt is a synthetic tripeptide fragment derived from the melanocyte-stimulating hormone (α-MSH). This compound retains the C-terminal sequence (Lys-Pro-Val-NH2) of α-MSH, which is critical for binding to melanocortin receptors. The acetylation at the N-terminus enhances stability, while the hydrochloride salt improves solubility for experimental applications. It is widely used in research to study melanocortin receptor interactions, pigmentation pathways, and anti-inflammatory mechanisms. The product offers high purity and consistent performance, making it suitable for biochemical assays, receptor binding studies, and pharmacological investigations. Its well-defined structure ensures reproducibility in scientific studies.
Acetyl-alpha-MSH (11-13) hydrochloride salt structure
57899-96-4 structure
Product Name:Acetyl-alpha-MSH (11-13) hydrochloride salt
CAS No:57899-96-4
MF:C18H33N5O4
MW:383.485724210739
CID:374541
PubChem ID:9209049
Update Time:2025-11-01

Acetyl-alpha-MSH (11-13) hydrochloride salt Chemical and Physical Properties

Names and Identifiers

    • L-Valinamide,N2-acetyl-L-lysyl-L-prolyl-
    • (2S)-2-acetamido-6-amino-N-[(2S)-2-amino-3-methylbutanoyl]-N-propylhexanamide
    • Acetyl-α-MSH (11-13)
    • Ac-lys-pro-val-nh2
    • 1-Valinamide,N2-acetyl-L-lysyl-L-propyl
    • Ac-Lys-pro-valnh2
    • N-Acetyllysyl-prolyl-valinamide
    • HY-P4834
    • (S)-1-((S)-2-Acetamido-6-aminohexanoyl)-N-((S)-1-amino-3-methyl-1-oxobutan-2-yl)pyrrolidine-2-carboxamide
    • 57899-96-4
    • CS-0674620
    • (2S)-1-[(2S)-2-acetamido-6-aminohexanoyl]-N-[(2S)-1-amino-3-methyl-1-oxobutan-2-yl]pyrrolidine-2-carboxamide
    • CHEMBL66929
    • (2S)-2-{[(2S)-1-[(2S)-6-AMINO-2-ACETAMIDOHEXANOYL]PYRROLIDIN-2-YL]FORMAMIDO}-3-METHYLBUTANAMIDE
    • Acetyl-
    • SCHEMBL13795060
    • A-MSH (11-13)
    • Acetyl-alpha-MSH (11-13) hydrochloride salt
    • Inchi： 1S/C18H33N5O4/c1-11(2)15(16(20)25)22-17(26)14-8-6-10-23(14)18(27)13(21-12(3)24)7-4-5-9-19/h11,13-15H,4-10,19H2,1-3H3,(H2,20,25)(H,21,24)(H,22,26)/t13-,14-,15-/m0/s1
    • InChI Key： QZQBDQTYFDOVNN-KKUMJFAQSA-N
    • SMILES： O=C([C@H](CCCCN)NC(C)=O)N1CCC[C@H]1C(N[C@H](C(N)=O)C(C)C)=O

Computed Properties

  • Exact Mass: 383.25300
  • Monoisotopic Mass: 328.247441
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 13
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119
  • XLogP3: -2.3

Experimental Properties

  • Density: 1.064
  • Boiling Point: 529.8°Cat760mmHg
  • Flash Point: 274.2°C
  • Refractive Index: 1.498
  • PSA: 147.62000
  • LogP: 1.35750

Acetyl-alpha-MSH (11-13) hydrochloride salt Security Information

  • Storage Condition：-15°C

Acetyl-alpha-MSH (11-13) hydrochloride salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A297900-25mg
Acetyl-alpha-MSH (11-13) hydrochloride salt
 57899-96-4
25mg
 $ 515.00 2022-06-08
TRC
A297900-50mg
Acetyl-alpha-MSH (11-13) hydrochloride salt
 57899-96-4
50mg
 $ 865.00 2022-06-08
TRC
A297900-100mg
Acetyl-alpha-MSH (11-13) hydrochloride salt
 57899-96-4
100mg
 $ 1380.00 2022-06-08
A2B Chem LLC
AG70667-1mg
(S)-1-((S)-2-Acetamido-6-aminohexanoyl)-N-((S)-1-amino-3-methyl-1-oxobutan-2-yl)pyrrolidine-2-carboxamide
 57899-96-4 > 95%
1mg
 $318.00 2023-12-30
A2B Chem LLC
AG70667-5mg
(S)-1-((S)-2-Acetamido-6-aminohexanoyl)-N-((S)-1-amino-3-methyl-1-oxobutan-2-yl)pyrrolidine-2-carboxamide
 57899-96-4 > 95%
5mg
 $495.00 2023-12-30
A2B Chem LLC
AG70667-10mg
(S)-1-((S)-2-Acetamido-6-aminohexanoyl)-N-((S)-1-amino-3-methyl-1-oxobutan-2-yl)pyrrolidine-2-carboxamide
 57899-96-4 > 95%
10mg
 $642.00 2023-12-30

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